2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
Overview
Description
“2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid” is a chemical compound with the molecular formula C11H16N2O3 . It is an impurity of Fimasartan , a non-peptide angiotensin II receptor antagonist used for the treatment of hypertension and heart failure .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI Key: OAMDXZTUOHORAO-UHFFFAOYSA-N . The canonical SMILES representation is: CCCCC1=NC(=C(C(=O)N1)CC(=O)N©C)C .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 224.26 . It is recommended to be stored sealed in a dry place at room temperature .Scientific Research Applications
Synthesis and Structural Studies
- The compound has been involved in studies focusing on the synthesis and characterization of novel molecular structures. For instance, research on similar compounds like α-{[(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1-(2H)-yl)acetyl] amino}-2-methyl butyric acid shows the creation of short peptide structures, emphasizing its potential in developing new molecular architectures (Wang Wei, 2009).
Inhibition of Seed Germination
- Compounds with a structure similar to 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid, like (5-Butyl-3-oxo-2,3-dihydrofuran-2-yl)-acetic acid, have been isolated from plants like Erigeron annuus and studied for their inhibitory effects on seed germination. This highlights a potential role in agricultural or botanical research (H. Oh et al., 2002).
Antimicrobial Activities
- Similar compounds have been synthesized and evaluated for their antibacterial activities. For instance, studies on compounds like {(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid} have demonstrated significant activity against various bacterial strains, suggesting the potential of this compound in antimicrobial research (Naveen Kadian et al., 2012).
Potential in Developing Physiologically Active Substances
- Research on derivatives of compounds structurally related to this compound, like 5-thiazolyl derivatives of 4-aryl-3,4-dihydropyrimidin-2(1H)-ones, has been pursued to explore their use in creating physiologically active substances. This suggests its applicability in pharmacological and biochemical research (M. Kolosov & V. Orlov, 2008).
Applications in Organic Chemistry
- The compound's framework has been utilized in the synthesis of novel organic molecules. For example, derivatives like (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids have been prepared, demonstrating the compound's role in advancing organic synthetic methods (W. Chui et al., 2004).
Role in Antitumor Research
- Similar compounds have shown potential in antitumor activities. For instance, research on compounds like (S)-Methyl 2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)-3-(4-hydroxy phenyl)propanoate suggests a possible application in developing new antitumor agents (Xiong Jing, 2011).
Mechanism of Action
Target of Action
The primary target of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid is the angiotensin II receptor . This receptor plays a crucial role in regulating blood pressure and fluid balance. By antagonizing this receptor, the compound can effectively treat conditions like hypertension and heart failure .
Mode of Action
As a non-peptide angiotensin II receptor antagonist, this compound binds to the angiotensin II receptor and prevents the binding of angiotensin II, a potent vasoconstrictor . This action results in vasodilation, which helps to lower blood pressure and reduce the workload on the heart .
Biochemical Pathways
The compound’s action on the angiotensin II receptor disrupts the renin-angiotensin-aldosterone system (RAAS), a critical pathway in blood pressure regulation and fluid balance . By blocking the effects of angiotensin II, the compound reduces vasoconstriction and decreases the release of aldosterone, a hormone that promotes sodium and water retention . These effects collectively lead to a decrease in blood pressure.
Pharmacokinetics
They are also excreted via both the biliary and renal routes .
Result of Action
The molecular and cellular effects of the compound’s action include reduced vasoconstriction, decreased aldosterone-mediated sodium and water retention, and overall lowered blood pressure . These effects can help manage conditions like hypertension and heart failure .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid involves the condensation of 2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carbaldehyde with ethyl acetoacetate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carbaldehyde", "ethyl acetoacetate", "sodium hydroxide", "water", "hydrochloric acid", "sodium chloride", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carbaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)ethyl acetoacetate.", "Step 2: Hydrolysis of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)ethyl acetoacetate with hydrochloric acid and water to form 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid.", "Step 3: Decarboxylation of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid with sodium hydroxide in the presence of sodium chloride and diethyl ether to form the final product, 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid." ] } | |
CAS RN |
1315478-16-0 |
Molecular Formula |
C11H16N2O3 |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
